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Executive Summary

2-Butyldecanoic acid (CAS: 52304-09-3) is a branched-chain fatty acid (BCFA) isomer of
myristic acid (

).[11[2][3][4][5] Unlike its linear counterpart, the presence of an

-butyl branch imparts unique physicochemical characteristics, including a lower melting point,
increased solubility in organic matrices, and enhanced membrane permeation capabilities.[2][6]
This molecule acts as a critical intermediate in the synthesis of high-performance lubricants
("neo-acids"), a functional excipient in topical drug delivery, and a bioactive agent in
antimicrobial cosmetic formulations.[2][6]

Chemical Identity and Structure

The molecule consists of a decanoic acid backbone substituted at the

-position (C2) with a butyl group.[2] This "Guerbet-like" structure creates steric hindrance
around the carboxyl group, influencing its reactivity and interaction with biological membranes.

[2][6]
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Parameter Details
IUPAC Name 2-Butyldecanoic acid
Common Synonyms -Butylcapric acid; ISOCARB 14 (isomer); 2-

Butyl-decanoic acid

CAS Number 52304-09-3

Molecular Formula

Molecular Weight 228.37 g/mol
SMILES CCCCCCcCcCc(ccee)ce(=0)o
Classification Saturated Branched-Chain Fatty Acid (BCFA)

Structural Visualization

The following diagram illustrates the chemical structure and its steric comparison to linear
myristic acid.
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Figure 1: Structural decomposition of 2-butyldecanoic acid highlighting the alpha-branch
responsible for its unique steric and thermodynamic properties.[2]

Physicochemical Properties[2][6][7]1[8][9]1[10][11][12]
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Thermodynamic & Physical Constants

The branching at the C2 position significantly depresses the melting point compared to linear

myristic acid (

), rendering 2-butyldecanoic acid a liquid at room temperature.[2] This liquid state is

advantageous for formulation handling and solubility.

Property

Value / Range

Notes

Physical State

Colorless to pale yellow liquid

At

Boiling Point (est.[2][7] atm) at 10 mmHg (Vacuum)
At
Density
(Typical for C12-C16 iso-acids)
Melting Point Exact MP is significantly lower
elting Poin
J than linear C14.[2]
Refractive Index At
Typical for
pKa
-branched carboxylic acids.[2]
LogP (Octanol/Water) Highly lipophilic.[2]

Solubility Profile

o Water: Practically insoluble (

).[2] The hydrophobic C14 chain dominates the polar carboxyl head group.

e Organic Solvents: Miscible with ethanol, DMSO, chloroform, ethyl acetate, and mineral oils.

[6]

o Alkaline Solutions: Soluble in aqueous NaOH or KOH above pH 8.0, forming surfactant

micelles (soaps).[6]
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Synthesis and Manufacturing

2-Butyldecanoic acid is typically synthesized via a Cross-Aldol Condensation route (Guerbet
chemistry adaptation) or Malonic Ester Synthesis.[2] The industrial route often favors the
oxidation of the corresponding "Guerbet-like" alcohol, 2-butyl-1-decanol.[2]

Synthetic Pathway: Cross-Aldol Route

This method ensures high regioselectivity for the 2-position branch.[2]

Reactants: Hexanal (

) and Octanal (
).

o Condensation: Base-catalyzed cross-aldol condensation where Hexanal acts as the
nucleophile (supplying the

-butyl branch) and Octanal acts as the electrophile (supplying the chain extension).[2]

o Dehydration: Formation of the

-unsaturated aldehyde.

o Hydrogenation: Reduction of the double bond and aldehyde to form 2-butyl-1-decanol.[2]

» Oxidation: Jones oxidation or catalytic oxidation of the alcohol to 2-butyldecanoic acid.[Z]
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Figure 2: Synthesis of 2-butyldecanoic acid via cross-aldol condensation of hexanal and

octanal.[2]

Applications in Research & Industry
Drug Delivery & Permeation Enhancement

The branched structure of 2-butyldecanoic acid disrupts the ordered packing of stratum

corneum lipids.[2] Unlike linear fatty acids which may crystallize within the lipid bilayer, the

"kinked" structure of 2-butyldecanoic acid creates fluid domains, significantly enhancing the

transdermal permeation of co-administered APIs (Active Pharmaceutical Ingredients).[2][6]

e Mechanism: Lipid bilayer fluidization.

o Use Case: Transdermal patches for lipophilic drugs.
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Antimicrobial & Cosmetic Formulations

Research indicates that medium-to-long chain branched fatty acids exhibit selective
antimicrobial activity.[2]

o Deodorants: Effective against Corynebacterium xerosis, a primary bacterium responsible for
axillary odor.[6] The acid disrupts the bacterial cell membrane while being gentle on human
skin due to its emollient properties.

o Safety: Low skin irritation potential compared to shorter chain acids (C8-C10 linear).[2]

High-Performance Lubricants

Esters of 2-butyldecanoic acid (e.g., with pentaerythritol or complex alcohols) are used as
"neo-acid" synthetic lubricants.[2]

o Benefit: The

-branch protects the ester linkage from hydrolytic attack and oxidative degradation,
extending the lubricant's service life in high-temperature environments.[2]

Experimental Protocols
Protocol A: Analytical Characterization (GC-MS)

To verify purity and isomer identity.[2]
» Derivatization: Convert 10 mg of acid to methyl ester using

-Methanol (14% w/v). Heat at
for 10 mins.

e Extraction: Extract with 1 mL Hexane. Wash with saturated NacCl.
e GC Parameters:
o Column: DB-5ms or equivalent (30m x 0.25mm).[2]

o Carrier Gas: Helium at 1 mL/min.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://patents.google.com/patent/US8852565B2/en
https://www.alfa-chemistry.com/resources/table-of-physical-properties-of-common-alcohols-and-carboxylic-acids.html
https://patents.google.com/patent/US8852565B2/en
https://www.benchchem.com/product/b8212178/docs?utm_src=pdf-body#physicochemical-profile-and-applications-of-2-butyldecanoic-acid-a-technical-guide
https://patents.google.com/patent/US8852565B2/en
https://patents.google.com/patent/US8852565B2/en
https://patents.google.com/patent/US8852565B2/en
https://patents.google.com/patent/US8852565B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8212178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Temp Program:

(1 min)
/min
(hold 5 min).

e Detection: MS scan (m/z 50-500).[2] Look for molecular ion of methyl ester (

= 242) and characteristic McLafferty rearrangement fragment (m/z 74).

Protocol B: Antimicrobial Assay (MIC Determination)

o Preparation: Dissolve 2-butyldecanoic acid in DMSO to create a 100 mM stock.
e Media: Mueller-Hinton Broth (MHB).[2]
¢ Inoculum:Corynebacterium xerosis adjusted to

CFU/mL.

o Plate Setup: Serial 2-fold dilutions in 96-well plates (Range: 0.01 mM to 10 mM).
e Incubation:

for 24 hours.

e Readout: Determine Minimum Inhibitory Concentration (MIC) by visual turbidity inspection.

Safety and Handling (MSDS Summary)
o GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).[6]
» Handling: Wear nitrile gloves and safety goggles. Use in a fume hood if heating.

o Environmental: May be toxic to aquatic life (Microtox

).[2] Avoid release into waterways.
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Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent long-term
oxidation, although it is relatively stable.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physicochemical Profile and Applications of 2-
Butyldecanoic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8212178/docs#physicochemical-profile-and-
applications-of-2-butyldecanoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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